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Compound of Interest

Compound Name: PRE-084 Hydrochloride

Cat. No.: B1354106

This document provides immediate and essential safety and logistical information for the proper
disposal of PRE-084 Hydrochloride, a selective ol receptor agonist used in laboratory
research. The following procedures are designed to ensure the safety of laboratory personnel
and compliance with environmental regulations.

Chemical and Safety Data Overview

PRE-084 hydrochloride is a white to off-white solid. While safety data sheets (SDS) from
multiple suppliers indicate that it is not classified as a hazardous substance, it is crucial to note
that the toxicological properties of this compound have not been fully investigated.[1][2]
Therefore, it should be handled with care, and exposure should be minimized.

Incompatible Materials: Avoid contact with strong acids and alkalis, as well as strong oxidizing
and reducing agents.[1]

Hazardous Decomposition: When exposed to fire, PRE-084 hydrochloride may decompose
and emit toxic fumes.[1]

Core Disposal Principle: Regulatory Compliance

The primary directive for the disposal of PRE-084 hydrochloride is to adhere to all applicable
country, federal, state, and local regulations.[1] Due to the absence of specific federal
guidelines for this compound, consultation with your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal company is mandatory.
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Step-by-Step Disposal Protocol

This protocol provides a general framework for the safe handling and disposal of PRE-084
hydrochloride waste.

Step 1: Waste Identification and Segregation

o Solid Waste: Collect unused or expired PRE-084 hydrochloride powder in its original
container or a clearly labeled, sealed container. This includes any contaminated personal
protective equipment (PPE) such as gloves and lab coats.

¢ Liquid Waste: Solutions containing PRE-084 hydrochloride should be collected in a
designated, sealed, and clearly labeled waste container. Do not mix with other chemical
waste unless explicitly permitted by your EHS department.

o Contaminated Materials: Any items such as pipette tips, vials, and bench paper that have
come into contact with PRE-084 hydrochloride should be considered chemical waste and
segregated accordingly.

Step 2: Waste Labeling and Storage

o Clearly label all waste containers with "PRE-084 Hydrochloride Waste" and include any
known solvent or other chemical constituents.

» Store waste containers in a designated, secure area away from incompatible materials.[1]
Ensure the storage area is cool, dry, and well-ventilated.

Step 3: Consultation and Waste Pickup

o Contact your institution's EHS department or a certified chemical waste disposal contractor
to schedule a pickup.

¢ Provide them with the safety data sheet and any other relevant information about the waste.
Step 4: Documentation

e Maintain a detailed record of the amount of PRE-084 hydrochloride disposed of, the date of
disposal, and the method used. This documentation is crucial for regulatory compliance and
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laboratory safety audits.
Emergency Procedures
In the event of a spill, follow these procedures:

o Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation, and
place it in a sealed container for disposal.

o Large Spills: Evacuate the area and contact your institution's emergency response team.
e Personal Contact:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

o

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

[¢]

Inhalation: Move to fresh air.

[e]

o

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of PRE-
084 hydrochloride.
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Caption: Decision workflow for the disposal of PRE-084 Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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